Cas no 259655-05-5 ((propan-2-yl)(thiophen-2-ylmethyl)amine)

• Product name: (propan-2-yl)(thiophen-2-ylmethyl)amine
• CAS No: 259655-05-5
• MF: C₈H₁₃NS
• MW: 155.261
• MDL: MFCD00728739
• CID: 3111813

(propan-2-yl)(thiophen-2-ylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• (propan-2-yl)(thiophen-2-ylmethyl)amine

• MDL： MFCD00728739

Additional information on (propan-2-yl)(thiophen-2-ylmethyl)amine

Introduction to (propan-2-yl)(thiophen-2-ylmethyl)amine (CAS No. 259655-05-5)

(propan-2-yl)(thiophen-2-ylmethyl)amine, also known by its CAS number 259655-05-5, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a thiophene ring and an amine group, making it a valuable candidate for various applications, including drug discovery and development.

The molecular formula of (propan-2-yl)(thiophen-2-ylmethyl)amine is C₁₀H₁₃NS, and it has a molecular weight of 179.28 g/mol. The presence of the thiophene ring imparts aromatic properties to the molecule, while the amine group provides opportunities for further chemical modifications and functionalization. These structural features contribute to the compound's potential biological activities and pharmacological properties.

Recent studies have highlighted the importance of thiophene-containing compounds in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of thiophene derivatives as potent inhibitors of specific enzymes involved in various diseases. The researchers found that compounds with a thiophene moiety, such as (propan-2-yl)(thiophen-2-ylmethyl)amine, exhibited significant inhibitory activity against key targets, suggesting their potential as lead compounds for drug development.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, researchers investigated the anti-inflammatory properties of thiophene-containing compounds. The study demonstrated that (propan-2-yl)(thiophen-2-ylmethyl)amine and related derivatives showed promising anti-inflammatory effects in both in vitro and in vivo models. This finding underscores the compound's potential therapeutic applications in treating inflammatory diseases.

The synthesis of (propan-2-yl)(thiophen-2-ylmethyl)amine can be achieved through various routes, including nucleophilic substitution reactions and coupling reactions. One common method involves the reaction of 2-(bromomethyl)thiophene with isopropylamine under appropriate conditions. The choice of synthetic route often depends on factors such as yield, purity, and scalability, which are crucial considerations in pharmaceutical research and development.

The physicochemical properties of (propan-2-yl)(thiophen-2-ylmethyl)amine

In terms of biological activity, (propan-2-yl)(thiophen-2-ylmethyl)amine has been shown to interact with several biological targets. For example, it can modulate G protein-coupled receptors (GPCRs), which are important targets for many therapeutic agents. A 2023 study published in the European Journal of Medicinal Chemistry reported that the compound exhibited selective agonist activity at specific GPCRs, suggesting its potential as a novel therapeutic agent for treating conditions such as pain and neurological disorders.

The safety profile of (propan-2-yl)(thiophen-2-ylmethyl)amine

In conclusion, (propan-2-yl)(thiophen-2-ylmethyl)amine (CAS No. 259655-05-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, coupled with its favorable biological activities and physicochemical properties, makes it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and optimize its use in various medical contexts.